Cas no 141120-63-0 (5-Fluoro-O4-(2,4,6-trimethylphenyl)-2'-deoxyuridine)

5-Fluoro-O4-(2,4,6-trimethylphenyl)-2'-deoxyuridine is a modified nucleoside derivative designed for specialized applications in medicinal chemistry and biochemical research. Its structure incorporates a 5-fluoro substitution on the uracil base and an O4-(2,4,6-trimethylphenyl) group, enhancing its stability and potential as a prodrug or enzyme inhibitor. The 2'-deoxyribose moiety ensures compatibility with DNA synthesis pathways, making it useful for studying nucleotide metabolism or antiviral/antitumor mechanisms. This compound’s tailored modifications may improve selectivity and metabolic resistance, offering advantages in targeted therapeutic development. Its precise role depends on further biochemical characterization, but its design suggests utility in probing nucleic acid interactions or optimizing nucleoside-based therapeutics.
5-Fluoro-O4-(2,4,6-trimethylphenyl)-2'-deoxyuridine structure
141120-63-0 structure
Product Name:5-Fluoro-O4-(2,4,6-trimethylphenyl)-2'-deoxyuridine
CAS No:141120-63-0
MF:C18H21FN2O5
MW:364.368148565292
CID:101823
PubChem ID:15168265
Update Time:2025-06-08

5-Fluoro-O4-(2,4,6-trimethylphenyl)-2'-deoxyuridine Chemical and Physical Properties

Names and Identifiers

    • Uridine,2'-deoxy-5-fluoro-4-O-(2,4,6-trimethylphenyl)- (9CI)
    • 5-FLUORO-O4-(2, 4, 6-TRIMETHYLPHENYL)-2’-DEOXYURIDINE
    • 5-FLUORO-O4-(2,4,6-TRIMETHYLPHENYL)-2'-DEOXYURIDINE
    • 141120-63-0
    • 5-fluoro-1-((2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-4-(mesityloxy)pyrimidin-2(1H)-one
    • 5-Fluoro-o4-(2,4,6-trimethylphenyl)-2'deoxyuridine
    • 5-Fluoro-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-4-(2,4,6-trimethylphenoxy)pyrimidin-2-one
    • 5-Fluoro-O4-(2,4,6-trimethylphenyl)-2'-deoxyuridine
    • Inchi: 1S/C18H21FN2O5/c1-9-4-10(2)16(11(3)5-9)26-17-12(19)7-21(18(24)20-17)15-6-13(23)14(8-22)25-15/h4-5,7,13-15,22-23H,6,8H2,1-3H3/t13-,14+,15+/m0/s1
    • InChI Key: FZZVOLZHJPLLQT-RRFJBIMHSA-N
    • SMILES: FC1C(=NC(N(C=1)[C@H]1C[C@@H]([C@@H](CO)O1)O)=O)OC1C(C)=CC(C)=CC=1C

Computed Properties

  • Exact Mass: 364.14300
  • Monoisotopic Mass: 364.14344994g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 598
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 91.6Ų

Experimental Properties

  • PSA: 93.81000
  • LogP: 1.74060

5-Fluoro-O4-(2,4,6-trimethylphenyl)-2'-deoxyuridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
F592303-1mg
5-Fluoro-O4-(2,4,6-trimethylphenyl)-2'-deoxyuridine
141120-63-0
1mg
$64.00 2023-05-18
TRC
F592303-5mg
5-Fluoro-O4-(2,4,6-trimethylphenyl)-2'-deoxyuridine
141120-63-0
5mg
$150.00 2023-05-18
TRC
F592303-10mg
5-Fluoro-O4-(2,4,6-trimethylphenyl)-2'-deoxyuridine
141120-63-0
10mg
$230.00 2023-05-18
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